Cas no 1779648-53-1 (tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]carbamate)

Tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]carbamate is a versatile intermediate in organic synthesis, particularly in pharmaceutical applications. Its structure features a hydroxypiperidine core with a carbamate-protected amine, offering selective reactivity for further functionalization. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions while allowing deprotection under mild acidic conditions, making it suitable for stepwise synthesis. The hydroxyl group enhances solubility and enables additional derivatization, such as esterification or etherification. This compound is valuable in the development of bioactive molecules, including protease inhibitors and other therapeutic agents, due to its balanced reactivity and protective group compatibility. Its well-defined stereochemistry further supports its use in enantioselective synthesis.

tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]carbamate structure

1779648-53-1 structure

Product Name:tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]carbamate

CAS No:1779648-53-1

MF:C₁₁H₂₂N₂O₃

MW:230.303983211517

CID:5061139

Update Time:2026-02-28

tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl ((3-hydroxypiperidin-3-yl)methyl)carbamate
- tert-Butyl N-[(3-hydroxypiperidin-3-yl)methyl]carbamate
- tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]carbamate
- Inchi： 1S/C11H22N2O3/c1-10(2,3)16-9(14)13-8-11(15)5-4-6-12-7-11/h12,15H,4-8H2,1-3H3,(H,13,14)
- InChI Key： CGHMPQZXHFGUSX-UHFFFAOYSA-N
- SMILES： OC1(CNC(=O)OC(C)(C)C)CNCCC1

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 250
XLogP3: 0.2
Topological Polar Surface Area: 70.6

tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-0091839-1g	tert-Butyl ((3-hydroxypiperidin-3-yl)methyl)carbamate	1779648-53-1		1g	$685.0	2022-04-27
ChemScence	CS-0091839-5g	tert-Butyl ((3-hydroxypiperidin-3-yl)methyl)carbamate	1779648-53-1		5g	$1987.0	2022-04-27
ChemScence	CS-0091839-10g	tert-Butyl ((3-hydroxypiperidin-3-yl)methyl)carbamate	1779648-53-1		10g	$2945.0	2022-04-27
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6827-100MG	tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]carbamate	1779648-53-1	95%	100MG	￥ 930.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6827-250MG	tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]carbamate	1779648-53-1	95%	250MG	￥ 1,485.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6827-500MG	tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]carbamate	1779648-53-1	95%	500MG	￥ 2,475.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6827-1G	tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]carbamate	1779648-53-1	95%	1g	￥ 3,709.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6827-5G	tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]carbamate	1779648-53-1	95%	5g	￥ 11,127.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6827-10G	tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]carbamate	1779648-53-1	95%	10g	￥ 18,546.00	2023-04-14
Enamine	EN300-6487612-0.05g	tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]carbamate	1779648-53-1	95.0%	0.05g	$252.0	2025-03-15